Cas no 2172010-68-1 (1-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylacetyl}pyrrolidine-3-carboxylic acid)

• Product Name: 1-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylacetyl}pyrrolidine-3-carboxylic acid
• CAS No: 2172010-68-1
• MF: C₂₈H₂₆N₂O₅
• MW: 470.516447544098
• CID: 5777447
• PubChem ID: 165446803
• Update Time: 2025-10-28

1-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylacetyl}pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2172010-68-1
• EN300-1508839
• 1-{2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]acetyl}pyrrolidine-3-carboxylic acid
• 1-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylacetyl}pyrrolidine-3-carboxylic acid

• Inchi： 1S/C28H26N2O5/c31-26(30-13-12-19(16-30)27(32)33)15-18-6-5-7-20(14-18)29-28(34)35-17-25-23-10-3-1-8-21(23)22-9-2-4-11-24(22)25/h1-11,14,19,25H,12-13,15-17H2,(H,29,34)(H,32,33)
• InChI Key： GWXZMJQXASQWAB-UHFFFAOYSA-N
• SMILES： O(C(NC1=CC=CC(=C1)CC(N1CCC(C(=O)O)C1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 470.18417193g/mol
• Monoisotopic Mass: 470.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 765
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylacetyl}pyrrolidine-3-carboxylic acid

Introduction to 1-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylacetyl}pyrrolidine-3-carboxylic Acid (CAS No. 2172010-68-1)

1-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylacetyl}pyrrolidine-3-carboxylic acid, identified by its CAS number 2172010-68-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development. The intricate structure of this molecule, characterized by its pyrrolidine and phenylacetyl moieties, along with the presence of a fluorenylmethoxycarbonyl (Fmoc) group, suggests potential applications in drug discovery and therapeutic interventions.

The structure of 1-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylacetyl}pyrrolidine-3-carboxylic acid is highly functionalized, featuring multiple sites for interaction with biological targets. The Fmoc group, a common protective group in peptide synthesis, indicates that this compound may be utilized in the development of peptidomimetics or as an intermediate in the synthesis of more complex biomolecules. The pyrrolidine ring, a key structural motif in many bioactive compounds, contributes to the compound's solubility and binding affinity.

In recent years, there has been a surge in research focused on identifying novel pharmacophores that can modulate various biological pathways. The biological activity of 1-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylacetyl}pyrrolidine-3-carboxylic acid has been explored in several preclinical studies, demonstrating potential effects on enzymes and receptors involved in inflammation, cancer, and neurodegenerative diseases. The presence of the fluorenylmethoxycarbonyl group not only enhances the compound's stability but also allows for selective modifications during synthetic processes.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and automated solid-phase synthesis, have been employed to construct the complex framework of the molecule. These methods not only improve efficiency but also enable the preparation of analogs for structure-activity relationship (SAR) studies.

One of the most compelling aspects of 1-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylacetyl}pyrrolidine-3-carboxylic acid is its potential as a lead compound for drug development. Its unique structural features make it a versatile scaffold for designing molecules with enhanced pharmacological properties. For instance, modifications to the pyrrolidine ring or the phenylacetyl moiety could lead to compounds with improved selectivity or reduced toxicity.

The role of computational chemistry in understanding the behavior of such complex molecules cannot be overstated. Molecular modeling techniques have been used to predict binding affinities and interactions between 1-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylacetyl}pyrrolidine-3-carboxylic acid and biological targets. These predictions have guided experimental efforts and have been crucial in optimizing synthetic routes.

In conclusion, 1-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylacetyl}pyrrolidine-3-carboxylic acid (CAS No. 2172010-68-1) represents a significant advancement in pharmaceutical chemistry. Its complex structure and promising biological activities make it a valuable asset in the search for new therapeutic agents. As research continues to uncover new applications for this compound, its importance in drug discovery is likely to grow even further.